3-(2-Nitropyridin-3-yl)thiazolidine

• IUPAC Name: 3-(2-nitropyridin-3-yl)-1,3-thiazolidine
• InChI: InChI=1S/C8H9N3O2S/c12-11(13)8-7(2-1-3-9-8)10-4-5-14-6-10/h1-3H,4-6H2
• InChI Key: HDRKUDSMTKSOPS-UHFFFAOYSA-N
• Canonical SMILES: C1CSCN1C2=C(N=CC=C2)[N+](=O)[O-]
• Molecular Formula: C8H9N3O2S
• DSSTOX Substance ID: DTXSID301284030
• Molecular Weight: 211.24 g/mol
• CAS RN: 1713162-88-9

Description

“3-(2-Nitropyridin-3-yl)thiazolidine” is a heterocyclic compound with potential applications in various fields of research and industry. It has a molecular formula of C8H9N3O2S and a molecular weight of 211.24.

Synthesis Analysis

The synthesis of thiazolidine derivatives involves various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry. The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion. When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained.

Molecular Structure Analysis

Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds having sulfur at the first position and nitrogen at the third position.

Chemical Reactions Analysis

The reaction kinetics between 1,2-aminothiols and aldehydes under physiological conditions afford a thiazolidine product that remains stable and does not require any catalyst.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Derivatives : A study by Hosseini et al. (2018) described the synthesis of thiazolopyridine carboxamide derivatives via a multi-component reaction involving 2-(nitromethylene)thiazolidine, indicating a foundational role of thiazolidine derivatives in creating complex chemical structures (Hosseini, F., Nasri, S., & Bayat, M., 2018).

• Spectroscopic Identification : Tavernier et al. (1978) conducted spectroscopic analysis of a compound involving a similar thiazolidine structure, showcasing the significance of thiazolidine in structural determinations and molecular characterizations (Tavernier, D., Jamoulle, J., & Lapiere, C., 1978).

Biological and Pharmaceutical Applications

• Antimicrobial Activity : Research by Deep et al. (2014) on 4-thiazolidinone derivatives, including those related to 3-(2-Nitropyridin-3-yl)thiazolidine, demonstrated significant biological activity against various microorganisms, underlining the potential pharmaceutical applications of these compounds (Deep, A., Jain, S., Sharma, P. C., Mittal, S. K., Phogat, P., & Malhotra, M., 2014).

• Cytotoxicity and Anti-HIV Studies : Bielenica et al. (2017) researched 1,3-thiazolidin-4-one derivatives for their cytotoxicity against cancer cells and anti-HIV properties, highlighting another significant area of research for thiazolidine-based compounds (Bielenica, A., Szulczyk, D., Olejarz, W., Madeddu, S., Giliberti, G., Materek, I., Kozioł, A., & Struga, M., 2017).

Chemical Reactions and Interactions

• Metal Ion Induced Rearrangements : Majumder et al. (1990) explored the reactions of thiadiazolidine-2-thiones with metal ions, highlighting the chemical versatility and reactivity of thiazolidine derivatives in the presence of metals (Majumder, S., Ali, M. A., Rahman, K., & Smith, F., 1990).

Future Directions

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. They show varied biological properties viz. anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, antioxidant activity, and so on. This diversity in the biological response makes it a highly prized moiety for future research.